Cas no 133085-61-7 (Pentanamide, N-(4-methyl-2-nitrophenyl)-)

• Product name: Pentanamide, N-(4-methyl-2-nitrophenyl)-
• CAS No: 133085-61-7
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 1231666

Pentanamide, N-(4-methyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, N-(4-methyl-2-nitrophenyl)-

• Inchi： 1S/C12H16N2O3/c1-3-4-5-12(15)13-10-7-6-9(2)8-11(10)14(16)17/h6-8H,3-5H2,1-2H3,(H,13,15)
• InChI Key： VPXMCMBFKJCVNT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1[N+]([O-])=O)(=O)CCCC

Computed Properties

• Exact Mass: 236.11618

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 418.1±33.0 °C(Predicted)
• PSA: 72.24
• pka: 13.84±0.70(Predicted)